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Compound of Interest

Compound Name: 3-Bromo-2-nitrophenol

Cat. No.: B1286451

3-Bromo-2-nitrophenol (CAS No: 76361-99-4) is a vital organic intermediate, frequently
utilized in the synthesis of pharmaceuticals and agrochemicals. Its chemical architecture,
featuring a phenol ring substituted with a hydroxyl (-OH), a nitro (-NOz), and a bromine (-Br)
group, provides multiple reactive sites for synthetic transformations. The precise arrangement
of these functional groups is critical to its reactivity and the identity of downstream products.
Therefore, unambiguous structural confirmation is paramount for any researcher employing this
compound.

This guide, prepared from the perspective of a Senior Application Scientist, provides a
comprehensive overview of the core spectroscopic techniques used to characterize 3-Bromo-
2-nitrophenol. We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Beyond merely presenting data,
we will explore the rationale behind the experimental protocols and provide a detailed
interpretation of the resulting spectra, grounding our analysis in established chemical
principles.

The molecule itself is a light yellow crystalline solid with a melting point in the range of 65-67°C.
[1][2] Its molecular formula is CeHaBrNOs, corresponding to a molecular weight of
approximately 218.01 g/mol .[1]

Molecular Structure and Atom Numbering

For clarity in the subsequent spectral analysis, the following atom numbering scheme will be
used for 3-Bromo-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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